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Compound of Interest

Compound Name: Dregeoside Gal

Cat. No.: B15591673

For Immediate Release

Kunming, Yunnan — December 7, 2025 — This technical guide provides a comprehensive
overview of the discovery, history, and chemical characterization of Dregeoside Gal, a
complex polyoxypregnane glycoside. This document is intended for researchers, scientists, and
professionals in the field of drug development who are interested in the rich chemical diversity
of natural products and their potential therapeutic applications.

Executive Summary

Dregeoside Gal, a significant member of the dregeoside family of pregnane glycosides, was
first isolated and identified in 1985 from the plant Dregea volubilis (L.) BENTH., a species
belonging to the Asclepiadaceae family. This discovery was the result of systematic
phytochemical investigations into the constituents of this plant, which has a history of use in
traditional medicine. The structural elucidation of Dregeoside Gal revealed a complex
steroidal aglycone linked to a chain of deoxy sugars, a hallmark of this class of compounds.
This guide details the initial discovery, the meticulous process of its isolation and purification,
and the spectroscopic techniques employed for its structural characterization.

Discovery and Sourcing

The journey of Dregeoside Gal began with the scientific exploration of the chemical
constituents of Dregea volubilis. Researchers, motivated by the ethnobotanical significance of
the Asclepiadaceae family, undertook a detailed phytochemical analysis of this plant species.
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Initial Isolation:

A team of scientists, led by S. Yoshimura, successfully isolated a series of novel
polyoxypregnane glycosides from the methanolic extract of the dried aerial parts of Dregea
volubilis. Among these was the compound designated as Dregeoside Gal. The findings were
first published in the Chemical & Pharmaceutical Bulletin in 1985, marking the formal entry of
Dregeoside Gal into the scientific literature.

Source Organism:

Dregea volubilis (syn. Wattakaka volubilis) is a climbing shrub found in Southeast Asia. It has
been traditionally used for various medicinal purposes. The isolation of Dregeoside Gal and
its congeners from this plant underscores the importance of biodiversity in the discovery of
novel chemical entities with potential pharmacological value.

Physicochemical Properties

A summary of the key physicochemical properties of Dregeoside Gal is presented in Table 1.

Property Value

CAS Number 98665-66-8

Molecular Formula Ca9Hs0017

Molecular Weight 941.15 g/mol

Appearance Amorphous powder

Optical Rotation [a]D? +25.8° (¢ = 0.55, MeOH)

Experimental Protocols

The isolation and structural elucidation of Dregeoside Gal involved a series of meticulous
experimental procedures, as detailed in the original 1985 publication.

Isolation and Purification Workflow
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The process of obtaining pure Dregeoside Gal from the plant material is outlined below. This
multi-step procedure relies on chromatographic techniques to separate the complex mixture of
phytochemicals present in the crude extract.
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Caption: Isolation and Purification Workflow for Dregeoside Gal.

Structural Elucidation Methodology

The determination of the intricate chemical structure of Dregeoside Gal was a significant
scientific achievement, relying on a combination of chemical degradation and advanced
spectroscopic techniques.

Methodology Overview:

o Acid Hydrolysis: Mild acid hydrolysis was employed to cleave the glycosidic linkages,
separating the steroidal aglycone from its sugar components. The individual sugars were
then identified by comparison with authentic samples using thin-layer chromatography (TLC)
and gas-liquid chromatography (GLC).

e Spectroscopic Analysis:

o Infrared (IR) Spectroscopy: Provided information about the functional groups present in
the molecule, such as hydroxyl (-OH) and carbonyl (C=0) groups.

o Mass Spectrometry (MS): Field desorption mass spectrometry (FD-MS) was used to
determine the molecular weight of the intact glycoside.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H-NMR and 3C-NMR were
instrumental in piecing together the final structure. *H-NMR provided information on the
proton environment and their coupling, while 33C-NMR revealed the carbon skeleton of the
aglycone and the sugar moieties.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/product/b15591673?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/product/b15591673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The logical flow of the structure determination process is illustrated in the following diagram.
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Caption: Logical Flow of Dregeoside Gal Structure Elucidation.

Structure and Chemistry

The elucidated structure of Dregeoside Gal is a polyoxypregnane aglycone, named
drevogenin P, glycosidically linked to a tetrasaccharide chain at the C-3 position. The sugar
chain consists of two molecules of D-cymarose, one molecule of D-thevetose, and one
molecule of D-glucose.

Biological Activity

Initial studies on the biological activity of Dregeosides have indicated potential for antitumor
activity. Further research is warranted to fully explore the pharmacological profile of
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Dregeoside Gal and its potential as a lead compound for drug development.

Conclusion

The discovery of Dregeoside Gal from Dregea volubilis represents a classic example of
natural product chemistry, showcasing the power of systematic phytochemical investigation in
uncovering novel molecular architectures. The detailed methodologies employed in its isolation
and structural elucidation laid the groundwork for future studies on this and related compounds.
This technical guide serves as a foundational resource for researchers interested in the
continued exploration of the therapeutic potential of Dregeoside Gal and the rich chemical
landscape of the Asclepiadaceae family.

 To cite this document: BenchChem. [Unveiling Dregeoside Gal: A Technical Guide to its
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591673#discovery-and-history-of-dregeoside-gal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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